Cas no 62559-48-2 (1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-)
62559-48-2 structure
Product Name:1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
CAS No:62559-48-2
MF:C18H18N4O14
MW:514.353925228119
CID:440152
PubChem ID:12336096
Update Time:2025-04-19
1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro-
- 1,3,5-trimethoxy-2,4-dinitro-6-(2,4,6-trimethoxy-3,5-dinitrophenyl)benzene
- DTXSID50491348
- 62559-48-2
- 2,2',4,4',6,6'-Hexamethoxy-3,3',5,5'-tetranitro-1,1'-biphenyl
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- Inchi: 1S/C18H18N4O14/c1-31-13-7(14(32-2)10(20(25)26)17(35-5)9(13)19(23)24)8-15(33-3)11(21(27)28)18(36-6)12(22(29)30)16(8)34-4/h1-6H3
- InChI Key: QGIJCGFQJRTCMY-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C(=C(C=1C1C(=C(C(=C(C=1OC)[N+](=O)[O-])OC)[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 514.08194
- Monoisotopic Mass: 514.08195126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 239Ų
Experimental Properties
- PSA: 227.94
1,1'-Biphenyl, 2,2',4,4',6,6'-hexamethoxy-3,3',5,5'-tetranitro- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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